3-[(3-Cyano-phenylcarbamoyl)-methoxy]-benzoic acid methyl ester

• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol
• IUPAC Name: methyl 3-[2-(3-cyanoanilino)-2-oxoethoxy]benzoate
• InChI: InChI=1S/C17H14N2O4/c1-22-17(21)13-5-3-7-15(9-13)23-11-16(20)19-14-6-2-4-12(8-14)10-18/h2-9H,11H2,1H3,(H,19,20)
• InChI Key: HHLFAMATIPFKTI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OCC(=O)NC2=CC=CC(=C2)C#N

Description

3-[(3-Cyano-phenylcarbamoyl)-methoxy]-benzoic acid methyl ester is a useful research compound. Its molecular formula is C17H14N2O4 and its molecular weight is 310.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cool a solution of 3-aminobenzonitrile (0.35 g, 2.96 mmol) in pyridine (6 mL), to 0° C., and add 3-carboxymethoxy-benzoic acid methyl ester (0.75 g, 3.57 mmol) followed by phosphorous oxychloride (0.34 mL, 3.6 mmol). Warm the mixture to room temperature and stir for 15 hours. Dilute the mixture with water causing a material to oil out of solution. Add MeOH and stir the mixture vigorously causing a solid to slowly form. Collect the solid by filtration, wash with water and dry on the filter pad to provide 0.940 g of 3-[(3-cyano-phenylcarbamoyl)-methoxy]-benzoic acid methyl ester.